Cas no 5662-75-9 (6-Phosphonohexanoic Acid)

• Product Name: 6-Phosphonohexanoic Acid
• CAS No: 5662-75-9
• MF: C₆H₁₃O₅P
• MW: 196.138183355331
• MDL: MFCD10000902
• CID: 945696
• PubChem ID: 329761625
• Update Time: 2025-09-27

6-Phosphonohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Phosphonohexanoic acid
• PHA
• 6-Phosphonohexanoicacid
• BDBM50131860
• MFCD10000902
• 6-Phosphonohexanoic acid, 97%
• G68224
• CHEMBL122539
• 6-phosphonohexanoic Acid
• 6-Phosphono-hexanoic acid
• 6- Phosphonohexanoic acid
• Hexanoic acid, 6-phosphono-
• 5662-75-9
• SCHEMBL504411
• DTXSID50448397
• DTXCID90399218
• 6-Phosphonohexanoic Acid

• MDL： MFCD10000902
• Inchi： 1S/C6H13O5P/c7-6(8)4-2-1-3-5-12(9,10)11/h1-5H2,(H,7,8)(H2,9,10,11)
• InChI Key： SYFTUNQVCGSBOV-UHFFFAOYSA-N
• SMILES： P(CCCCCC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 196.05006051g/mol
• Monoisotopic Mass: 196.05006051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 98-104 °C
• Boiling Point: 447.3±47.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 104.64000
• LogP: 0.80910

6-Phosphonohexanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids